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Compound of Interest

Compound Name: 4-Bromo-2-methylfuran

Cat. No.: B8790029

Executive Summary: Immediate Action Required

4-Bromo-2-methylfuran (CAS: 194817-61-1 / Isomer dependent) is a halogenated, flammable
organofuran. Unlike standard organic solvents, its disposal is complicated by two critical
chemical properties:[1][2]

» Peroxide Formation: The furan ring is susceptible to autoxidation, forming explosive
peroxides upon prolonged storage.

» Halogen Content: The bromine atom mandates segregation from non-halogenated waste
streams to prevent costly contamination of fuel-blending disposal routes.

Do not pour down the drain. This compound is a marine pollutant and regulated hazardous
waste.

Part 1: Chemical Characterization & Hazard Analysis

Why we handle it this way

To ensure safety, we must understand the specific hazards driving our disposal protocol.
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Property Value/Description Operational Implication

) ] High susceptibility to peroxide
Structure Brominated Furan Ring ]
formation.

Class 3 Flammable Liquid.
Flash Point < 60°C (Estimated)* Must be stored in flammables

cabinet.

) Sinks in water. distinct from
Density >1.0 g/mL
non-halogenated solvents.[2]

Store under inert gas

Reactivity Light & Air Sensitive (Argon/Nitrogen) until disposal.
[3]

D001 (Ignitable). Potential
RCRA Status Characteristic Waste D003 (Reactive) if peroxides
are high.

*Note: While specific flash points vary by isomer, alkyl furans are universally treated as
flammable liquids in waste management.

Part 2: Pre-Disposal Stabilization (Critical Step)

STOP: Before moving the container to waste storage, you must validate stability.

The Peroxide Protocol

Furans form peroxides that can detonate upon shock or friction (e.g., unscrewing a cap).
e Scenario A: Bottle is < 6 months old. Proceed to Part 3.

e Scenario B: Bottle is > 6 months old or shows crystal formation. Do NOT open. Contact EHS
immediately for remote opening/stabilization.

e Scenario C: Unknown age/Open container. Perform a peroxide test.

Peroxide Test Methodology
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» Dip Strip: Use a commercially available peroxide test strip (e.g., Quantofix).
e Result < 20 ppm: Safe for standard disposal.

o Result > 20 ppm: Must be stabilized. Add Butylated Hydroxytoluene (BHT) or a ferrous
sulfate solution to reduce peroxides before bulking into waste drums.

Part 3: Step-by-Step Disposal Workflow
Segregation

Never mix 4-Bromo-2-methylfuran with:
o Oxidizers: (Nitric acid, Peroxides) -> Fire/Explosion risk.

» Non-Halogenated Solvents: (Acetone, Ethanol) -> Mixing brominated compounds into non-
halogenated waste increases disposal costs by ~500% as the mixture can no longer be used
for standard fuel blending.

Packaging

o Container: High-density polyethylene (HDPE) or glass. Avoid metal if the compound has
degraded to release HBr.

o Headspace: Leave 10% headspace to allow for vapor expansion.

Labeling

The waste tag must explicitly state:
o Chemical Name: 4-Bromo-2-methylfuran[4][5]
o Constituents: Bromine (Halogenated)[6]

e Hazards: Flammable, Irritant.[3]

Disposal Decision Tree

The following diagram outlines the logical flow for safely discarding this compound.
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Figure 1: Operational decision tree for the disposal of potentially unstable furan compounds.
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Part 4: Reqgulatory Classification (RCRA)

For US-based laboratories, proper coding is essential for compliance with the Resource

Conservation and Recovery Act (RCRA).

Parameter Code Justification
o Flash point is likely < 60°C
Ignitability D001
(140°F).
Not specifically P or U listed,
Toxicity D000 (Not Listed) but exhibits toxicity
characteristic.
Only applies if peroxides have
Reactivity D003 formed to the point of
instability.
Contains Bromine.[6][7] Must
be incinerated at high temp
Waste Stream Halogenated

(>1100°C) to prevent

dioxin/furan formation.[6][8]

Part 5: Emergency Procedures (Spill Response)

In the event of a spill during transfer:

o Evacuate: Remove ignition sources immediately.

o PPE: Wear nitrile gloves, lab coat, and safety goggles. Use a respirator if ventilation is poor.

[9]

» Contain: Use a non-combustible absorbent (Vermiculite or Sand). Do not use paper towels

(fire risk).

o Clean: Collect absorbent into a sealed bag and label as "Hazardous Waste - Debris

(Flammable/Toxic)."

© 2026 BenchChem. All rights reserved.

Tech Support


https://madridge.org/international-journal-of-petrochemistry/ijpr-1000113.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/681121
https://madridge.org/international-journal-of-petrochemistry/ijpr-1000113.pdf
https://www.researchgate.net/publication/317342006_Halogenated_Wastes_Safe_Disposal_Polychlorinated_biphenyls
https://www.fishersci.com/store/msds?partNumber=AAH3230706&productDescription=4-BROMO-2-METHYLPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8790029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

References

National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 11126564, 4-Bromo-2-methylfuran. Retrieved from [Link]

U.S. Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. Retrieved from [Link]

Clark, D.E. (2001).Peroxides and Peroxide-Forming Compounds. Chemical Health and
Safety, 8(5), 12-22. (Standard reference for peroxide handling in organic synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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